Cas no 69839-83-4 (Didox)
Didox structure
Product Name:Didox
CAS No:69839-83-4
MF:C7H7NO4
MW:169.134782075882
MDL:MFCD01667810
CID:503321
PubChem ID:3045
Update Time:2025-04-19
Didox Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,3,4-trihydroxy-
- Didox
- N,3,4-Trihydroxybenzamide
- 3,4 dihydroxybenzohydroxamic acid
- 3,4-Dihydroxyphenylhydroxamic acid
- Benzamide,N,3,4-trihydroxy
- N-3,4-trihydroxybenzamide
- VF 147
- 3,4-Dihydroxybenzohydroxamic acid
- BRN 2096682
- CCRIS 7909
- NSC 324360
- NSC-324360
- dido
- Benzamide, N,3,4-trihydroxy-
- L106XFV0RQ
- C7H7NO4
- NSC324360
- Benzamide,3,4-trihydroxy-
- N-3,4-Tridhydroxybenzamide
- Didox, >=98% (HPLC)
- QJMCKEPOKRERLN-UHFFFAOYSA-N
- BCP16846
- 1716AH
- SCHEMBL18732059
- UNII-L106XFV0RQ
- CHEMBL367788
- C76222
- SCHEMBL18346609
- CHEBI:184074
- N-3,4-TRIDHYDROXY-BENZAMIDE
- AS-55818
- SCHEMBL171446
- Q27282568
- NS00069498
- 3,4-dihydroxybenzenecarbohydroxamic acid
- CS-5292
- HY-19387
- A937090
- AKOS006278180
- DTXSID90220134
- DB12948
- 69839-83-4
- EX-A8014G
- NCI60_002815
- 3,4,N-Trihydroxy-benzamide
- BRD-K94146583-001-01-6
- Didox?
- DTXCID90142625
- GLXC-04385
- DB-125554
-
- MDL： MFCD01667810
- Inchi： 1S/C7H7NO4/c9-5-2-1-4(3-6(5)10)7(11)8-12/h1-3,9-10,12H,(H,8,11)
- InChI Key： QJMCKEPOKRERLN-UHFFFAOYSA-N
- SMILES： OC1=C(C=CC(C(NO)=O)=C1)O
- BRN： 2096682
Computed Properties
- Exact Mass: 169.03800
- Monoisotopic Mass: 169.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 89.8
Experimental Properties
- PSA: 89.79000
- LogP: 0.60770
Didox Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Didox Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Didox Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-19387-10mM*1mLinDMSO |
Didox |
69839-83-4 | ≥98.0% | 10mM*1mLinDMSO |
￥605 | 2022-05-18 | |
| MedChemExpress | HY-19387-5mg |
Didox |
69839-83-4 | 98.24% | 5mg |
￥600 | 2025-04-16 | |
| MedChemExpress | HY-19387-10mg |
Didox |
69839-83-4 | 98.24% | 10mg |
￥800 | 2025-04-16 | |
| MedChemExpress | HY-19387-50mg |
Didox |
69839-83-4 | 98.24% | 50mg |
￥2600 | 2025-04-16 | |
| MedChemExpress | HY-19387-100mg |
Didox |
69839-83-4 | 98.24% | 100mg |
￥4000 | 2025-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY851-50mg |
Didox |
69839-83-4 | 98+% | 50mg |
4681CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY851-10mg |
Didox |
69839-83-4 | 98+% | 10mg |
1015CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OY851-5mg |
Didox |
69839-83-4 | 98+% | 5mg |
698CNY | 2021-05-08 | |
| DC Chemicals | DC8827-100 mg |
Didox |
69839-83-4 | >98% | 100mg |
$300.0 | 2022-02-28 | |
| DC Chemicals | DC8827-250 mg |
Didox |
69839-83-4 | >98% | 250mg |
$500.0 | 2022-02-28 |
Didox Related Literature
-
1. Biomolecular dynamics and electron spin resonance spectra of copper complexes of antitumour agents in solutionR. Basosi,L. Trabalzini,R. Pogni,W. E. Antholine J. Chem. Soc. Faraday Trans. 1 1987 83 151
-
2. Kinetics of inactivation of the tyrosine radical of the B2 subunit of E. coli ribonucleotide reductaseKin-Yu Lam,Denis G. Fortier,James B. Thomson,A. Geoffrey Sykes J. Chem. Soc. Chem. Commun. 1990 658
-
Shu-Gong Liu,Chun-Yang Zhang,Jin-Chuan Zhou,Jing-Jing Han,Ming-Zhu Zhu,Jiao-Zhen Zhang,Yi Li,Ze-Jun Xu,Hui Meng,Xue Wang,Yan Zong,Shuang-Zhi Yuan,Ya-Nan Qiao,Ya-Jie Tang,Hong-Xiang Lou Org. Chem. Front. 2022 9 1790
-
Abdur Rauf,Muhammad Imran,Hafiz Ansar Rasul Suleria,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct. 2017 8 4284
-
Abdur Rauf,Muhammad Imran,Hafiz Ansar Rasul Suleria,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct. 2017 8 4284
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